Cas no 1421528-64-4 (N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide)

• Product Name: N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide
• CAS No: 1421528-64-4
• MF: C₁₉H₁₈F₃NO₃
• MW: 365.346335887909
• CID: 6256636
• PubChem ID: 71803593
• Update Time: 2025-05-22

N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide
• 1421528-64-4
• AKOS024555628
• N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-4-(trifluoromethoxy)benzamide
• F6414-1213
• N-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-4-(trifluoromethoxy)benzamide
• VU0548203-1
• N-[(2-HYDROXY-3,4-DIHYDRO-1H-NAPHTHALEN-2-YL)METHYL]-4-(TRIFLUOROMETHOXY)BENZAMIDE

• Inchi： 1S/C19H18F3NO3/c20-19(21,22)26-16-7-5-14(6-8-16)17(24)23-12-18(25)10-9-13-3-1-2-4-15(13)11-18/h1-8,25H,9-12H2,(H,23,24)
• InChI Key： SCCBYYBNVIMBEN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(NCC1(CC2C=CC=CC=2CC1)O)=O)(F)F

Computed Properties

• Exact Mass: 365.12387792g/mol
• Monoisotopic Mass: 365.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide

N-(2-Hydroxy-1,2,3,4-Tetrahydronaphthalen-2-yl)Methyl-4-(Trifluoromethoxy)Benzamide: A Comprehensive Overview

The compound with CAS No. 1421528-64-4, known as N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tetrahydronaphthalene moiety with a trifluoromethoxy-substituted benzamide group. The integration of these functional groups imparts distinctive chemical properties and reactivity to the molecule.

N-(2-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl is a key structural component of this compound. The tetrahydronaphthalene ring system provides a rigid framework that enhances the molecule's stability and bioavailability. The hydroxyl group at the 2-position introduces hydrophilic characteristics, which can influence the compound's solubility and interaction with biological systems. Recent studies have highlighted the importance of such structural features in drug design, particularly in optimizing pharmacokinetic profiles.

The 4-(trifluoromethoxy)benzamide moiety adds another layer of complexity to this compound. The trifluoromethoxy group is known for its electron-withdrawing properties, which can modulate the electronic environment of the benzamide ring. This modulation can enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors. Furthermore, the amide bond in this moiety contributes to the molecule's stability and can serve as a site for further functionalization in synthetic chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. For instance, researchers have employed Buchwald-Hartwig amination to construct the amide bond while maintaining the integrity of sensitive functional groups. Such methods have significantly improved the yield and purity of the compound, making it more accessible for further studies.

From a pharmacological perspective, N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide has shown promise as a potential therapeutic agent in several disease models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its unique structure allows for selective targeting of specific cellular pathways without causing significant off-target effects.

In terms of material science applications, this compound has been explored as a building block for advanced materials with tailored electronic properties. The trifluoromethoxy group's electron-withdrawing nature makes it suitable for applications in organic electronics and optoelectronics. Researchers have investigated its use in designing organic semiconductors with improved charge transport properties.

Recent research has also focused on understanding the environmental fate and toxicity of N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide. Studies indicate that the compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further investigations are required to fully assess its long-term environmental impact.

In conclusion, N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-4-(trifluoromethoxy)benzamide represents a versatile molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.